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Compound of Interest

Compound Name: Tris(tribromoneopentyl)phosphate

Cat. No.: B098018

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of
Tris(tribromoneopentyl)phosphate (CAS No. 19186-97-1), a significant brominated flame
retardant. Understanding the solubility of this compound in various organic solvents is crucial
for its application in formulations, synthesis of high molecular weight flame retardants, and for
toxicological and environmental studies.

Core Properties of
Tris(tribromoneopentyl)phosphate

Tris(tribromoneopentyl)phosphate, also known as FR-370, is a white to off-white crystalline
powder.[1][2] It is characterized by a high bromine content of approximately 70% and a
phosphorus content of about 3%, which contribute to its effectiveness as a flame retardant.[3]
[4][5] This compound is noted for its high thermal stability and excellent UV and light stability.[1]
[3][5] Unlike its reactive counterpart, Tribromoneopentyl alcohol (TBNPA),
Tris(tribromoneopentyl)phosphate is an additive flame retardant.

Quantitative Solubility Data

The solubility of Tris(tribromoneopentyl)phosphate has been determined in a range of
common organic solvents. The following table summarizes the available quantitative data for
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easy comparison.

Solvent Temperature (°C) Solubility ( g/100 mL)
Hexane 25 9.75[2]

Methanol 25 <0.1[2][3]

Methyl ethyl ketone 25 1.5[2][3]

Toluene 25 0.7[2][3]

Methylene chloride 25 9.75[2][3]

Water 25 0.016[2]

Water 20 <0.02[3]

Chloroform - Sparingly soluble[6]

It is important to note that Tris(tribromoneopentyl)phosphate is practically insoluble in water.

[7]

Experimental Protocol for Solubility Determination

The determination of solubility is a critical experimental procedure. While specific protocols for
Tris(tribromoneopentyl)phosphate are not detailed in the provided search results, a general
and widely accepted method, the shake-flask method, is commonly employed for determining
the thermodynamic solubility of compounds.[8][9]

Objective: To determine the equilibrium solubility of Tris(tribromoneopentyl)phosphate in a
specific organic solvent at a constant temperature.

Materials:
o Tris(tribromoneopentyl)phosphate (pure solid)
o Selected organic solvent (analytical grade)

o Flasks with stoppers (e.g., 100 mL)
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Thermostatically controlled shaker bath
Filtration apparatus (e.g., syringe filters with appropriate membrane)
Analytical balance

Apparatus for quantitative analysis (e.g., UV-Vis spectrophotometer, HPLC)

Procedure:

Preparation: An excess amount of solid Tris(tribromoneopentyl)phosphate is added to a
flask containing a known volume of the organic solvent. The excess of the solid is crucial to
ensure that a saturated solution is formed and that equilibrium is established with the solid

phase.[8]

Equilibration: The flask is sealed and placed in a thermostatically controlled shaker bath set
to the desired temperature. The mixture is agitated for a prolonged period (e.g., 24-72 hours)
to ensure that equilibrium is reached. The time required for equilibration should be
determined experimentally.

Sample Withdrawal and Filtration: Once equilibrium is achieved, agitation is stopped, and the
suspension is allowed to settle. A sample of the supernatant is carefully withdrawn using a
syringe and immediately filtered through a membrane filter (e.g., 0.2 um pore size) to remove
all undissolved solid particles.[9] The filtration step should be performed at the same
temperature as the equilibration to prevent any change in solubility.

Dilution and Analysis: The clear, saturated filtrate is then appropriately diluted with the same
solvent. The concentration of Tris(triboromoneopentyl)phosphate in the diluted solution is
determined using a suitable analytical method, such as UV-Vis spectrophotometry or High-
Performance Liquid Chromatography (HPLC).[8][9] A calibration curve prepared with
standard solutions of known concentrations is used for quantification.

Calculation: The solubility is calculated from the measured concentration and the dilution
factor and is typically expressed in grams per 100 mL of solvent ( g/100 mL) or as a mole
fraction.

Experimental Workflow Diagram
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The following diagram illustrates the logical workflow for the determination of the solubility of
Tris(tribromoneopentyl)phosphate using the shake-flask method.
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Caption: Workflow for solubility determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. nbinno.com [nbinno.com]
e 2.2017erp.com [2017erp.com]
» 3. scribd.com [scribd.com]

e 4. China Tris(tribromoneopentyl) Phosphate Manufacturers Suppliers Factory - Made in
China [rixingxincai.com]

o 5. flame-retardant.alfa-chemistry.com [flame-retardant.alfa-chemistry.com]
e 6. Tris(tribromoneopenthyl)phosphate | 19186-97-1 [chemicalbook.com]

e 7. tri-iso.com [tri-iso.com]

o 8. researchgate.net [researchgate.net]

e 9. scielo.isciii.es [scielo.isciii.es]

 To cite this document: BenchChem. [The Solubility Profile of
Tris(tribromoneopentyl)phosphate in Organic Solvents: A Technical Guide]. BenchChem,

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b098018?utm_src=pdf-body
https://www.benchchem.com/product/b098018?utm_src=pdf-body-img
https://www.benchchem.com/product/b098018?utm_src=pdf-custom-synthesis
https://www.nbinno.com/?news/bd-tristribromoneopentyl-phosphate-high-performance-brominated-flame-retardant
https://2017erp.com/app/webroot/download/product_techds_pdf/19186-97-1_2.pdf
https://www.scribd.com/document/742852169/ICL-s-FR-370-tds
https://www.rixingxincai.com/flame-retardant/tris-tribromoneopentyl-phosphate.html
https://www.rixingxincai.com/flame-retardant/tris-tribromoneopentyl-phosphate.html
https://flame-retardant.alfa-chemistry.com/product/tris-tribromoneopentyl-phosphate-cas-19186-97-1-290800.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0272902.htm
https://www.tri-iso.com/documents/ICL_Flame_Retardant_FR-370_MSDS.pdf
https://www.researchgate.net/publication/221924417_Experimental_and_Computational_Methods_Pertaining_to_Drug_Solubility
https://scielo.isciii.es/pdf/ars/v64n4/2340-9894-ars-64-04-329.pdf
https://www.benchchem.com/product/b098018#solubility-of-tris-tribromoneopentyl-phosphate-in-organic-solvents
https://www.benchchem.com/product/b098018#solubility-of-tris-tribromoneopentyl-phosphate-in-organic-solvents
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b098018?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b098018#solubility-
of-tris-triboromoneopentyl-phosphate-in-organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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